Cas no 2482890-11-7 ((3-Bromomethyl-cyclobutyl)-methanol)

• Product Name: (3-Bromomethyl-cyclobutyl)-methanol
• CAS No: 2482890-11-7
• MF: C₆H₁₁BrO
• MW: 179.05
• MDL: MFCD32710298
• CID: 5087895
• Update Time: 2025-06-12

(3-Bromomethyl-cyclobutyl)-methanol Chemical and Physical Properties

Names and Identifiers

• (3-Bromomethyl-cyclobutyl)-methanol

• MDL： MFCD32710298
• Inchi： 1S/C6H11BrO/c7-3-5-1-6(2-5)4-8/h5-6,8H,1-4H2
• InChI Key： MBXSBKKVKVQIAQ-UHFFFAOYSA-N
• SMILES： C1(CO)CC(CBr)C1

Additional information on (3-Bromomethyl-cyclobutyl)-methanol

Introduction to (3-Bromomethyl-cyclobutyl)-methanol (CAS No. 2482890-11-7)

(3-Bromomethyl-cyclobutyl)-methanol, with the CAS number 2482890-11-7, is a significant compound in the field of organic synthesis and pharmaceutical research. This molecule, characterized by its cyclobutyl ring substituted with a bromomethyl group and a hydroxymethyl group, has garnered attention due to its versatile reactivity and potential applications in drug development.

The structural features of (3-Bromomethyl-cyclobutyl)-methanol make it a valuable intermediate in the synthesis of more complex molecules. The presence of both a bromomethyl group and a hydroxymethyl group provides multiple sites for functionalization, enabling chemists to tailor the compound for various synthetic pathways. This flexibility is particularly useful in medicinal chemistry, where precise molecular modifications are often required to optimize pharmacological properties.

In recent years, there has been growing interest in the use of cycloalkyl derivatives in pharmaceuticals due to their unique biological activities. The cyclobutyl ring, being a smaller aromatic system, can influence the electronic and steric properties of the molecule, making it an attractive scaffold for drug design. Additionally, the bromomethyl group is a well-known electrophile that readily participates in nucleophilic substitution reactions, facilitating the introduction of diverse functional groups.

One of the most compelling applications of (3-Bromomethyl-cyclobutyl)-methanol is in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop novel compounds with potential therapeutic effects. For instance, studies have shown that derivatives of this compound can exhibit inhibitory activity against various enzymes and receptors, making them promising candidates for treating inflammatory diseases and neurological disorders.

The hydroxymethyl group in (3-Bromomethyl-cyclobutyl)-methanol also plays a crucial role in its chemical behavior. It can participate in hydrogen bonding interactions, which are essential for the binding affinity of drug molecules to biological targets. This feature has been exploited in the design of peptidomimetics and other small-molecule inhibitors that rely on precise three-dimensional arrangements to interact with their targets.

Advances in synthetic methodologies have further enhanced the utility of (3-Bromomethyl-cyclobutyl)-methanol. Modern techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry have enabled more efficient and selective transformations of this compound. These methods have not only improved yields but also allowed for the introduction of complex functional groups with minimal side reactions.

The pharmaceutical industry has taken notice of these developments, with several companies investing in research aimed at discovering new drugs based on cycloalkyl derivatives. (3-Bromomethyl-cyclobutyl)-methanol is being explored as a key intermediate in the synthesis of novel therapeutics targeting cancer, infectious diseases, and metabolic disorders. Its versatility and reactivity make it an indispensable tool for medicinal chemists seeking to develop next-generation drugs.

In academic research, (3-Bromomethyl-cyclobutyl)-methanol has been used as a model compound to study reaction mechanisms and develop new synthetic strategies. Its well-defined structure and reactivity profile provide an ideal platform for understanding fundamental chemical processes. This has led to significant advancements in our understanding of organic transformations and has paved the way for innovative approaches in synthetic chemistry.

The future prospects of (3-Bromomethyl-cyclobutyl)-methanol are promising, with ongoing research uncovering new applications and synthetic possibilities. As our knowledge of molecular interactions continues to grow, this compound is expected to play an even greater role in drug discovery and development. Its unique structural features and chemical properties make it a cornerstone of modern medicinal chemistry.